Cas no 1795088-17-3 (3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione)

• Product Name: 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• CAS No: 1795088-17-3
• MF: C₂₁H₂₈N₂O₆S
• MW: 436.521824836731
• CID: 5368163
• Update Time: 2025-06-11

3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

• Inchi： 1S/C21H28N2O6S/c1-4-27-16-11-14(12-17(28-5-2)19(16)29-6-3)20(25)22-9-7-15(8-10-22)23-18(24)13-30-21(23)26/h11-12,15H,4-10,13H2,1-3H3
• InChI Key： WGELBDLMUIGXEZ-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(C(=O)C3=CC(OCC)=C(OCC)C(OCC)=C3)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 1795088-17-3 and Product Name: 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione

The compound with the CAS number 1795088-17-3 and the product name 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a piperidine ring and a thiazolidine moiety makes it a promising candidate for further investigation in drug discovery.

Structurally, the compound consists of a central thiazolidine-2,4-dione core, which is flanked by an N-substituted piperidine ring at position 1 and a 3,4,5-triethoxybenzoyl group at position 4 of the piperidine. This arrangement introduces both hydrophobic and hydrophilic regions, which can be advantageous for interactions with biological targets. The triethoxybenzoyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules.

In recent years, there has been growing interest in the development of small molecules that can modulate neural pathways. The piperidine scaffold is frequently employed in this context due to its ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors. The compound under discussion may serve as a precursor for the development of novel therapeutics targeting neurological disorders. Preliminary studies suggest that derivatives of this molecule could exhibit properties relevant to cognitive enhancement and neuroprotection.

The thiazolidine-2,4-dione moiety is another key feature of this compound. This heterocyclic structure is known for its stability and versatility in medicinal chemistry. It has been incorporated into various bioactive molecules due to its ability to engage in multiple types of interactions with biological targets. For instance, the thiazole ring can participate in hydrogen bonding and π-stacking interactions, while the carbonyl groups can engage in coordination with metal ions or form hydrogen bonds with polar residues in proteins.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high accuracy. By leveraging molecular docking simulations, scientists have been able to identify potential binding pockets on target proteins for this compound. These studies indicate that the 3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione scaffold could interact with enzymes such as kinases and proteases involved in critical signaling pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiazolidine ring through cyclocondensation reactions and the introduction of the piperidine moiety via nucleophilic substitution or reductive amination techniques. The final step involves the attachment of the triethoxybenzoyl group, which may be achieved through esterification or amide bond formation.

In terms of pharmacokinetic properties, the compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicity studies suggest that it is well-tolerated at tested doses, although further investigations are needed to fully assess its safety profile. The metabolic stability of this molecule has also been evaluated using mass spectrometry techniques, revealing a half-life that aligns with expectations for potential therapeutic candidates.

The potential applications of this compound extend beyond CNS disorders. It has shown promise in preclinical models as an inhibitor of inflammatory pathways associated with autoimmune diseases. The thiazolidine core can interact with cytokine receptors and transcription factors involved in inflammation regulation. Moreover, the presence of multiple functional groups allows for further derivatization to enhance potency or selectivity against specific disease targets.

Future research directions include exploring analogs of this compound that may exhibit improved pharmacological profiles. By modifying substituents on the piperidine or thiazolidine rings, scientists can fine-tune interactions with biological targets while maintaining overall structural integrity. Advances in synthetic methodologies will also facilitate rapid access to libraries of related compounds for high-throughput screening.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models trained on large datasets have been used to forecast biological activity based on molecular descriptors derived from structural features such as those present in our target compound. These computational tools complement traditional experimental approaches by providing rapid insights into potential therapeutic effects.

In conclusion,3-[1-(3,4,5-triethoxybenzoyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione (CAS No. 1795088-17-3) represents an innovative entry into pharmaceutical chemistry with significant potential for therapeutic development across multiple disease areas including neurological disorders and inflammatory conditions where modulation by small molecules remains challenging but crucially needed